Ethyl (rac-1-Ethyl-4-(3-isopropoxyphenyl)-3-methylpiperidin-4-yl) Carbonate
Overview
Description
The compound “rac-1-Ethyl-4-(3-isopropoxyphenyl)-3,4-dimethyl-1,2,3,4-tetrahydropyridine” is a biochemical used for proteomics research . It has a molecular formula of C18H27NO and a molecular weight of 273.41 . Another similar compound is “rac-1-Ethyl-4-(3-isopropoxyphenyl)-3-methylpiperidin-4-ol” which also has applications in proteomics research . Its molecular formula is C17H27NO2 and it has a molecular weight of 277.4 .
Scientific Research Applications
Crystal Structures and Conformation Analysis
- Research on derivatives of this compound, such as (E)-(3-ethyl-1-methyl-2,6-diphenylpiperidin-4-ylidene)amino phenyl carbonate and (E)-(3-isopropyl-1-methyl-2,6-diphenylpiperidin-4-ylidene)amino phenyl carbonate, focuses on understanding their crystal structures and conformations (Raghuvarman et al., 2014).
Polymerization Catalysts
- The compound's analogs have been used in ethylene and propylene polymerizations, acting as catalysts in producing polyethylene and copolymers. These studies explore the catalytic efficiency and properties of these catalysts in various polymerization reactions (Leino et al., 1997); (Tsai et al., 1993).
Synthesis of Organic Compounds
- The compound and its related structures have been used in the synthesis of various organic compounds, such as bicyclic lactams and heterocycles. These studies focus on the chemical synthesis processes and the resulting structures (Wedler et al., 1992).
Chiral Separation and Stereochemistry
- Investigations into the stereochemistry and chiral separation of related compounds, such as racemic ethyl 3-hydroxybutanoate, reveal insights into the synthesis of enantiomerically pure compounds using enzymatic catalysis (Turcu et al., 2007).
properties
CAS RN |
143919-45-3 |
|---|---|
Molecular Formula |
C20H31NO4 |
Molecular Weight |
349.471 |
IUPAC Name |
ethyl [(3S,4R)-1-ethyl-3-methyl-4-(3-propan-2-yloxyphenyl)piperidin-4-yl] carbonate |
InChI |
InChI=1S/C20H31NO4/c1-6-21-12-11-20(16(5)14-21,25-19(22)23-7-2)17-9-8-10-18(13-17)24-15(3)4/h8-10,13,15-16H,6-7,11-12,14H2,1-5H3/t16-,20+/m0/s1 |
InChI Key |
TVJGHDFLWMNKOB-OXJNMPFZSA-N |
SMILES |
CCN1CCC(C(C1)C)(C2=CC(=CC=C2)OC(C)C)OC(=O)OCC |
synonyms |
rac-Ethyl 1-Ethyl-3-methyl-4-[3-(1-methylethoxy)phenyl]-4-piperidinyl Ester Carbonic Acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Bromo-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one](/img/structure/B585198.png)
